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Collinomycin, also known as α-rubromycin, is a complex polyketide antibiotic produced by the

actinomycete Streptomyces collinus [1] [2]. It belongs to the rubromycin family of natural products, which

are characterized by a unique bisbenzannulated [5,6]-spiroketal system and a polycyclic aromatic structure

[3] [4].

The table below summarizes its fundamental properties:

Property Description

Producer
Organism

Streptomyces collinus [1] [2]

Chemical Family Rubromycin; Pentangular Polyphenol [4]

Molecular
Formula

C₂₇H₂₀O₁₂ [1]

Molecular Weight 536.4 g/mol [1]

CAS Number 27267-69-2 [1]

Structural
Features

Unique bisbenzannulated [5,6]-spiroketal core [4]

Solubility Soluble in DMSO [1]
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Property Description

Storage Dry, dark and at 0 - 4 °C for short term (days to weeks) or -20 °C for long term
(months to years) [1]

Known Stability Concerns and Handling

While direct degradation studies are not available, the core structure of Collinomycin provides clues about

its potential stability issues:

Redox Reactions: The naphthazarin quinone moiety in rubromycins is highly oxygenated and can

undergo redox reactions [4]. This suggests a sensitivity to oxidizing or reducing agents.
Light Sensitivity: Collinomycin is recommended to be stored in the dark, indicating potential

photosensitivity [1].
Temperature Sensitivity: The recommendation for cold storage strongly suggests that the

compound degrades at higher temperatures [1].

Suggested Experimental Approaches for Stability

Given the lack of direct data, you would need to establish stability parameters empirically. The following

workflow outlines a general approach to characterize Collinomycin's stability and identify its degradation

products.
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Start: Collinomycin Stability Assessment

Apply Forced Degradation Conditions

Acidic Hydrolysis
(e.g., 0.1M HCl)
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Oxidative Stress
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(e.g., 40°C, 60°C)

Parallel Conditions
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Analyze Stressed Samples

HPLC-UV/HRMS Compare to Untreated Control

Identify Degradation Products

Propose Structures for Major Degradants Postulate Degradation Pathways

Establish Stable Handling Protocol

Click to download full resolution via product page

Based on the stability concerns, here are specific methodological considerations for your experiments:
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Analytical Methods: High-Performance Liquid Chromatography (HPLC) coupled with High-

Resolution Mass Spectrometry (HRMS) would be the standard technique to monitor Collinomycin
and its degradation products. The UV/VIS spectral data for rubromycins show absorption maxima

around 238 nm and 312 nm, which can be used for HPLC detection [5].
Handling Recommendations:

Solution Preparation: Use dry, aprotic solvents like DMSO to prepare stock solutions [1].
Storage: Always aliquot and store stock solutions at -20 °C or lower, protected from light [1].

Buffers: Avoid buffers or solutions with strong oxidizing agents. Test compatibility with common
aqueous buffers (e.g., phosphate, acetate) at the intended working concentration and pH.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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